Cas no 2228576-52-9 (1-(5-bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228576-52-9
• MF: C₈H₈BrNO₂S
• MW: 262.123620033264
• CID: 5810730
• PubChem ID: 165640121
• Update Time: 2025-05-25

1-(5-bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid
• 2228576-52-9
• EN300-1919953

• Inchi： 1S/C8H8BrNO2S/c9-5-4-10-6(13-5)8(7(11)12)2-1-3-8/h4H,1-3H2,(H,11,12)
• InChI Key： MOCJYHNIKLWMJE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2(C(=O)O)CCC2)S1

Computed Properties

• Exact Mass: 260.94591g/mol
• Monoisotopic Mass: 260.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-(5-bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid

1-(5-Bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid (CAS No 2228576-52-9)

The compound 1-(5-bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid (CAS No 2228576-52-9) is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their potential in various therapeutic applications. The structure of this compound consists of a cyclobutane ring fused with a carboxylic acid group and a bromo-substituted thiazole moiety. The presence of the thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research has shown that bromo-substituted thiazoles can exhibit potent anti-inflammatory and antioxidant activities. The cyclobutane ring in this compound adds rigidity to the molecule, potentially enhancing its binding affinity to target proteins. This makes 1-(5-bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid a promising candidate for further exploration in drug development.

The synthesis of this compound involves a multi-step process that includes the preparation of the thiazole ring followed by bromination and subsequent coupling with the cyclobutane carboxylic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway, ensuring high yield and purity. These methods are not only environmentally friendly but also align with the principles of green chemistry.

In terms of applications, thiazole-containing compounds have been explored in the development of anti-cancer agents, where they can act as inhibitors of key enzymes involved in cell proliferation and survival. Additionally, the bromine substituent in this compound can serve as a site for further functionalization, enabling the creation of more complex molecular architectures with enhanced bioactivity. Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of this compound, providing valuable insights into its potential efficacy and safety profiles.

Furthermore, cyclobutane derivatives like this compound have shown promise in the field of peptide mimetics and enzyme inhibition. The strained cyclobutane ring can induce specific conformational changes in biomolecules, making it an attractive scaffold for designing novel therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies have led to breakthroughs in understanding the mechanistic basis of these interactions, paving the way for innovative drug designs.

In conclusion, 1-(5-bromo-1,3-thiazol-2-yl)cyclobutane-1-carboxylic acid (CAS No 2228576-52-9) represents a valuable addition to the arsenal of bioactive molecules being investigated for therapeutic applications. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as a key player in future drug discovery endeavors.